Cas no 2922-94-3 (Cytidine 3',5'-bisphosphate)

Cytidine 3',5'-bisphosphate structure
Cytidine 3',5'-bisphosphate structure
Product Name:Cytidine 3',5'-bisphosphate
CAS No:2922-94-3
MF:C9H15N3O11P2
MW:403.176424264908
CID:266025
PubChem ID:3081380
Update Time:2025-04-19

Cytidine 3',5'-bisphosphate Chemical and Physical Properties

Names and Identifiers

    • 3'-Cytidylic acid,5'-(dihydrogen phosphate)
    • [(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxy-2-(phosphonooxymethyl)oxolan-3-yl] dihydrogen phosphate
    • SCHEMBL39903
    • Q27465101
    • DTXSID80183481
    • cytidine 3',5'-bis(dihydrogen phosphate)
    • Cytidine 3',5'-diphosphate
    • cytidine 3',5'-bis(phosphate)
    • 3'-Cytidylic acid, 5'-(dihydrogen phosphate)
    • 5'-Phosphocytidine 3'-phosphate
    • 2922-94-3
    • 3',5'-Cdp
    • (2R,3S,4R,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-4-hydroxy-2-((phosphonooxy)methyl)tetrahydrofuran-3-yl dihydrogen phosphate
    • [(2R, 3S, 4R, 5R)-5-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxy-2-(phosphonooxymethyl)oxolan-3-yl] dihydrogen phosphate
    • Cytidine 3',5'-bisphosphate
    • Inchi: 1S/C9H15N3O11P2/c10-5-1-2-12(9(14)11-5)8-6(13)7(23-25(18,19)20)4(22-8)3-21-24(15,16)17/h1-2,4,6-8,13H,3H2,(H2,10,11,14)(H2,15,16,17)(H2,18,19,20)/t4-,6-,7-,8-/m1/s1
    • InChI Key: MVGIITUCOOTSAP-XVFCMESISA-N
    • SMILES: P(=O)(O)(O)O[C@@H]1[C@@H](COP(=O)(O)O)O[C@H]([C@@H]1O)N1C(N=C(C=C1)N)=O

Computed Properties

  • Exact Mass: 403.01825
  • Monoisotopic Mass: 403.01818230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 684
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.5
  • Topological Polar Surface Area: 222Ų

Experimental Properties

  • PSA: 221.67

Cytidine 3',5'-bisphosphate Pricemore >>

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